Cepafungin III
Cepafungin III
Brand Name:
Vulcanchem
CAS No.:
130743-09-8
VCID:
VC0156983
InChI:
InChI=1S/C26H42N4O6/c1-17(2)10-8-6-5-7-9-11-23(34)30-24(19(4)31)26(36)29-21-16-20(32)14-15-27-22(33)13-12-18(3)28-25(21)35/h5,7,9,11-13,17-21,24,31-32H,6,8,10,14-16H2,1-4H3,(H,27,33)(H,28,35)(H,29,36)(H,30,34)/b7-5+,11-9+,13-12-/t18-,19+,20-,21-,24-/m0/s1
SMILES:
CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCC(C)C)O
Molecular Formula:
C26H42N4O6
Molecular Weight:
506.6 g/mol
Cepafungin III
CAS No.: 130743-09-8
Main Products
VCID: VC0156983
Molecular Formula: C26H42N4O6
Molecular Weight: 506.6 g/mol
| CAS No. | 130743-09-8 |
|---|---|
| Product Name | Cepafungin III |
| Molecular Formula | C26H42N4O6 |
| Molecular Weight | 506.6 g/mol |
| IUPAC Name | (2E,4E)-N-[(2S,3R)-3-hydroxy-1-[[(3Z,5S,8S,10S)-10-hydroxy-5-methyl-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]-1-oxobutan-2-yl]-9-methyldeca-2,4-dienamide |
| Standard InChI | InChI=1S/C26H42N4O6/c1-17(2)10-8-6-5-7-9-11-23(34)30-24(19(4)31)26(36)29-21-16-20(32)14-15-27-22(33)13-12-18(3)28-25(21)35/h5,7,9,11-13,17-21,24,31-32H,6,8,10,14-16H2,1-4H3,(H,27,33)(H,28,35)(H,29,36)(H,30,34)/b7-5+,11-9+,13-12-/t18-,19+,20-,21-,24-/m0/s1 |
| Standard InChIKey | ZQOSECHKDTUIEK-NUIZVSKESA-N |
| Isomeric SMILES | C[C@H]1/C=C\C(=O)NCC[C@@H](C[C@@H](C(=O)N1)NC(=O)[C@H]([C@@H](C)O)NC(=O)/C=C/C=C/CCCC(C)C)O |
| SMILES | CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCC(C)C)O |
| Canonical SMILES | CC1C=CC(=O)NCCC(CC(C(=O)N1)NC(=O)C(C(C)O)NC(=O)C=CC=CCCCC(C)C)O |
| Synonyms | Cepafungin III |
| PubChem Compound | 6439303 |
| Last Modified | Nov 11 2021 |
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